Cas no 22873-28-5 (4-Ethylphenylmagnesium bromide)

• Product Name: 4-Ethylphenylmagnesium bromide
• CAS No: 22873-28-5
• MF: C₈H₉BrMg
• MW: 209.366061925888
• MDL: MFCD01311467
• CID: 855071
• PubChem ID: 24879969
• Update Time: 2025-05-24

4-Ethylphenylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphenylmagnesium bromide
• 4-ETHYLPHENYLMAGNESIUM BROMIDE, 0.5M SOLUT TION IN TETRAHYDROFURAN
• 4-ethylphenylmagnesium bromide solution
• 4-Ethylphenylmagnesium bromide solution 0.5 in THF
• 4-Ethylphenylmagnesium bromide, 0.5M solution in THF, AcroSeal
• 4-EthylphenylMagnesiuM broMide, 0.
• magnesium,ethylbenzene,bromide
• (4'-ethylphenyl)magnesium bromide
• 4-ethylbenzenemagnesium bromide
• 4-Ethylphenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 4-EthylphenylMagnesiuM broMide, 0.5M in 2-MeTHF
• 4-Ethylphenylmagnesiumbromid
• bromo-(p-ethylphenyl)magnesium
• p-ethylphenylmagnesium bromide
• the Grignard complex of the para-phenylethyl bromide

• MDL： MFCD01311467
• Inchi： 1S/C8H9.BrH.Mg/c1-2-8-6-4-3-5-7-8;;/h4-7H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： QSGSHZBZGXYVOQ-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C1(C=C[C-]=CC=1)CC

Computed Properties

• Exact Mass: 207.97400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light brown liquid
• Density: 0.950 g/mL at 25 °C
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: -0.74400
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.5 M in THF

4-Ethylphenylmagnesium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S33; S36/37/39; S43; S45
• Hazardous Material Identification：
• HazardClass：3
• Storage Condition：2-8°C
• Risk Phrases：R11; R14/15; R19; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Ethylphenylmagnesium bromide

4-Ethylphenylmagnesium Bromide: A Comprehensive Overview

4-Ethylphenylmagnesium bromide (CAS No. 22873-28-5) is a versatile organomagnesium compound that has garnered significant attention in the field of organic chemistry. This compound, classified as a Grignard reagent, plays a pivotal role in synthesizing complex organic molecules, particularly in the pharmaceutical and fine chemical industries. Its structure consists of a magnesium atom bonded to a bromine atom and an ethyl-substituted phenyl group, making it highly reactive and suitable for various nucleophilic additions.

The synthesis of 4-Ethylphenylmagnesium bromide typically involves the reaction of bromobenzene derivatives with magnesium metal in diethyl ether or THF (tetrahydrofuran) as the solvent. This process, known as the Grignard reaction, requires precise control of temperature and atmosphere to ensure optimal reactivity and stability. Recent advancements in this area have focused on improving the efficiency of magnesium activation and reducing side reactions, which has led to higher yields and better-quality products.

One of the most notable applications of 4-Ethylphenylmagnesium bromide is in the construction of biologically active molecules. Researchers have utilized this reagent to synthesize various heterocyclic compounds, which are essential components of many pharmaceutical agents. For instance, studies published in leading chemistry journals have demonstrated its effectiveness in forming six-membered rings through conjugate additions, a process critical for drug discovery.

The reactivity of 4-Ethylphenylmagnesium bromide is influenced by its electronic structure and steric effects. The ethyl group attached to the phenyl ring provides additional electron-donating capacity, enhancing its nucleophilic properties. This characteristic makes it particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a valuable precursor for forming carbon-carbon bonds.

In terms of safety and handling, 4-Ethylphenylmagnesium bromide must be treated with care due to its highly reactive nature. It is typically stored under inert conditions to prevent exposure to moisture or oxygen, which could lead to decomposition or violent reactions. Proper personal protective equipment (PPE) should be worn during handling to ensure operator safety.

Recent research has also explored the environmental impact of 4-Ethylphenylmagnesium bromide. Studies indicate that while it is not inherently hazardous to the environment when properly managed, its disposal requires adherence to standard industrial waste management protocols to minimize ecological footprint.

Looking ahead, the development of more efficient synthetic methods for 4-Ethylphenylmagnesium bromide remains a focal point for chemists worldwide. Innovations in catalyst design and reaction conditions are expected to further enhance its utility in both academic research and industrial applications.